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Compound of Interest

Compound Name: 5-Fluoro-2-nitrobenzaldehyde

Cat. No.: B184836

For researchers, scientists, and professionals in drug development, ensuring the safe handling
and disposal of chemical reagents is paramount. This guide provides essential safety and
logistical information for the proper disposal of 5-Fluoro-2-nitrobenzaldehyde, a compound
frequently used in organic synthesis. Adherence to these procedures is critical for laboratory
safety and environmental protection.

Chemical and Hazard Data Overview

A clear understanding of the substance's properties and associated hazards is the first step in
safe disposal. The following table summarizes key quantitative data for 5-Fluoro-2-

nitrobenzaldehyde.
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Property Value

CAS Number 395-81-3

Molecular Formula C7H4aFNO3

Molecular Weight 169.11 g/mol

Hazard Classifications Skin Irritant 2, Eye Irritant 2, STOT SE 3
Signal Word Warning

Hazard Statements H315, H319, H335

Storage Class 11 - Combustible Solids

WGK (Germany) 3

Step-by-Step Disposal Protocol

The proper disposal of 5-Fluoro-2-nitrobenzaldehyde, as with any hazardous chemical, must
be conducted in a manner that ensures the safety of laboratory personnel and minimizes
environmental impact. The following protocol is based on standard safety data sheet (SDS)
recommendations.

1. Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing
appropriate personal protective equipment. This includes, but is not limited to:

o Chemical-resistant gloves (e.qg., nitrile rubber)

o Safety goggles or a face shield

e Alaboratory coat

 In cases of dust or aerosol generation, a NIOSH-approved respirator may be necessary.
2. Waste Collection and Storage:

¢ Solid Waste: Collect unadulterated 5-Fluoro-2-nitrobenzaldehyde waste in a clearly
labeled, sealed container. The container should be compatible with the chemical and
appropriately marked as hazardous waste.
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o Contaminated Materials: Any materials, such as weighing paper, gloves, or absorbent pads,
that have come into contact with 5-Fluoro-2-nitrobenzaldehyde should also be collected in
a designated, sealed hazardous waste container.

o Solutions: If the compound is in a solvent, the entire solution should be treated as hazardous
waste. Do not mix with other waste streams unless compatibility has been confirmed.

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

3. Disposal Route: The primary and recommended method for the disposal of 5-Fluoro-2-
nitrobenzaldehyde is through a licensed chemical waste disposal company.[1]

« Incineration: The material can be disposed of by controlled incineration with flue gas
scrubbing at a licensed chemical destruction plant.[1]

e Do Not:

o Dispose of down the drain or in regular trash.[1]

o Contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]
4. Contaminated Packaging Disposal:

o Empty containers that held 5-Fluoro-2-nitrobenzaldehyde must also be treated as
hazardous waste unless properly decontaminated.

o Containers can be triple-rinsed (or the equivalent) with a suitable solvent.[1] The rinsate must
be collected and disposed of as hazardous waste.

» After proper decontamination, the packaging can be offered for recycling or reconditioning.[1]
Alternatively, it can be punctured to render it unusable for other purposes.[1]

5. Spill Cleanup: In the event of a spill, the following steps should be taken:
o Evacuate non-essential personnel from the area.

e Ensure adequate ventilation.
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» Wearing appropriate PPE, collect the spilled material using an inert absorbent material.

o Place the collected material and any contaminated cleaning supplies into a sealed, labeled
container for hazardous waste disposal.[2]

Disposal Decision Workflow

The following diagram illustrates the logical steps and decision points for the proper disposal of

5-Fluoro-2-nitrobenzaldehyde.
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5-Fluoro-2-nitrobenzaldehyde Disposal Workflow
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Caption: Disposal workflow for 5-Fluoro-2-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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